Cas no 3814-24-2 (BENZENETHIOL, 3-(METHYLSULFONYL)-)

Technical Introduction: 3-(Methylsulfonyl)benzenethiol 3-(Methylsulfonyl)benzenethiol is a sulfur-containing aromatic compound characterized by the presence of a methylsulfonyl (–SO₂CH₃) substituent on the benzene ring. This functional group enhances the molecule's polarity and reactivity, making it valuable in organic synthesis, particularly in the preparation of sulfonamide derivatives or as a building block in pharmaceutical and agrochemical applications. The methylsulfonyl group also contributes to improved stability and solubility in polar solvents. Its thiol (–SH) moiety allows for further functionalization, such as thioether formation or metal coordination, expanding its utility in catalysis and material science. The compound is typically handled under inert conditions due to the thiol's sensitivity to oxidation.

BENZENETHIOL, 3-(METHYLSULFONYL)- structure

3814-24-2 structure

Product Name:BENZENETHIOL, 3-(METHYLSULFONYL)-

CAS No:3814-24-2

MF:C₇H₈O₂S₂

MW:188.267219543457

CID:3385690

PubChem ID:19092929

Update Time:2025-05-28

BENZENETHIOL, 3-(METHYLSULFONYL)- Chemical and Physical Properties

Names and Identifiers

- BENZENETHIOL, 3-(METHYLSULFONYL)-
- EN300-378598
- 3-methanesulfonylbenzene-1-thiol
- 3-(methylsulfonyl)benzenethiol
- 3-methanesulfonylbenzenethiol
- DTXSID501305630
- 3814-24-2
- SCHEMBL1251789
- Inchi： 1S/C7H8O2S2/c1-11(8,9)7-4-2-3-6(10)5-7/h2-5,10H,1H3
- InChI Key： LAFMARYOENPVOL-UHFFFAOYSA-N
- SMILES： C1(S)=CC=CC(S(C)(=O)=O)=C1

Computed Properties

Exact Mass: 187.99657184Da
Monoisotopic Mass: 187.99657184Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 215
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 43.5Å²

BENZENETHIOL, 3-(METHYLSULFONYL)- Pricemore >>

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